Cas no 1267616-28-3 (1-(3-methoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1267616-28-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5574531
• PubChem ID: 65814367
• Update Time: 2026-03-11

1-(3-methoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Methoxyphenyl)methyl]cyclopropane-1-carboxylic acid
• 1-(3-METHOXYBENZYL)CYCLOPROPANECARBOXYLIC ACID
• Cyclopropanecarboxylic acid, 1-[(3-methoxyphenyl)methyl]-
• 1-(3-methoxyphenyl)methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C12H14O3/c1-15-10-4-2-3-9(7-10)8-12(5-6-12)11(13)14/h2-4,7H,5-6,8H2,1H3,(H,13,14)
• InChI Key： KAPCBQAWEBIVEE-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC(OC)=C2)(C(O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 355.9±15.0 °C(Predicted)
• pka: 4?+-.0.20(Predicted)

1-(3-methoxyphenyl)methylcyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 1-(3-methoxyphenyl)methylcyclopropane-1-carboxylic acid

Chemical Profile: 1-(3-Methoxyphenyl)methylcyclopropane-1-carboxylic Acid (CAS No. 1267616-28-3)

Introduction

1-(3-Methoxyphenyl)methylcyclopropane-1-carboxylic acid, identified by the CAS registry number CAS No. 1267616-28-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a carboxylic acid group and a methoxy-substituted phenyl methyl group. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

Structural Features and Properties

The molecular structure of 1-(3-methoxyphenyl)methylcyclopropane-1-carboxylic acid is notable for its cyclopropane ring, which introduces significant ring strain due to its triangular geometry. This strain can influence the compound's reactivity, making it potentially useful in certain chemical reactions. The presence of the carboxylic acid group adds acidity to the molecule, while the methoxyphenyl substituent introduces electronic effects that can modulate the overall reactivity and solubility of the compound.

Recent studies have highlighted the importance of such strained ring systems in organic synthesis, particularly in the development of bioactive molecules. The methoxy group attached to the phenyl ring is known to enhance the molecule's lipophilicity, which is a desirable property in drug design as it can improve absorption and bioavailability.

Synthesis and Characterization

The synthesis of 1-(3-methoxyphenyl)methylcyclopropane-1-carboxylic acid typically involves multi-step processes that combine principles from both organic synthesis and catalysis. One common approach involves the cyclopropanation of an appropriate precursor, followed by functionalization to introduce the carboxylic acid and methoxyphenyl groups.

Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, transition metal-catalyzed cycloadditions or oxidative coupling reactions have been employed to construct the cyclopropane ring with high precision. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

Applications in Drug Discovery

The unique structural features of 1-(3-methoxyphenyl)methylcyclopropane-1-carboxylic acid make it a valuable molecule in drug discovery efforts. Its strained cyclopropane ring can serve as a scaffold for developing novel bioactive agents with improved pharmacokinetic profiles.

Preliminary studies suggest that this compound may exhibit potential anti-inflammatory or anticancer properties due to its ability to modulate specific cellular pathways. Ongoing research is focused on optimizing its bioavailability and efficacy through structural modifications.

Toxicological Considerations

Evaluating the safety profile of chemical compounds is crucial before their application in therapeutic contexts. For CAS No. 1267616-28-3, initial toxicological assessments indicate that it exhibits low acute toxicity under standard testing conditions.

However, further studies are required to fully understand its long-term effects and potential for bioaccumulation. Regulatory compliance with international standards for chemical safety will be essential as this compound progresses through development stages.

Sustainability and Environmental Impact

In line with growing concerns over environmental sustainability, researchers are exploring green chemistry approaches to synthesize and utilize compounds like CAS No. 1267616-28-3. This includes developing catalysts that minimize waste generation and using renewable feedstocks where possible.

Preliminary data suggest that this compound has a relatively low environmental footprint compared to similar molecules due to its efficient synthesis pathway and biodegradability under certain conditions.